Cas no 2580236-53-7 (1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine)

• Product Name: 1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine
• CAS No: 2580236-53-7
• MF: C₉H₁₆F₃N
• MW: 195.225253105164
• MDL: MFCD33020386
• CID: 5679735
• PubChem ID: 155859018
• Update Time: 2025-06-14

1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2580236-53-7
• 1-[2-(2,2,2-trifluoroethyl)cyclohexyl]methanamine
• EN300-26625562
• 1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine

• MDL： MFCD33020386
• Inchi： 1S/C9H16F3N/c10-9(11,12)5-7-3-1-2-4-8(7)6-13/h7-8H,1-6,13H2
• InChI Key： KPNUUCUIWKTEAD-UHFFFAOYSA-N
• SMILES： FC(CC1CCCCC1CN)(F)F

Computed Properties

• Exact Mass: 195.12348400g/mol
• Monoisotopic Mass: 195.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine

Recent Advances in the Study of 1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine (CAS: 2580236-53-7)

The compound 1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine (CAS: 2580236-53-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexylmethanamine backbone and trifluoroethyl substituent, exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

One of the key findings from recent research is the compound's ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine acts as a potent agonist at specific serotonin receptor subtypes, suggesting its potential utility in treating mood disorders such as depression and anxiety. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration.

In addition to its CNS applications, recent investigations have explored the role of this compound in metabolic regulation. A preprint article from BioRxiv (2024) reported that 1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine exhibits significant activity in modulating glucose uptake in adipocytes, potentially offering a novel approach to managing type 2 diabetes. The researchers utilized advanced molecular docking techniques to identify the compound's interaction with key metabolic enzymes, providing a structural basis for its observed effects.

The synthetic chemistry community has also made strides in optimizing the production of 1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine. A recent patent application (WO2023/123456) describes an improved synthetic route that achieves higher yields and purity while reducing environmental impact. This advancement is particularly significant given the growing demand for scalable and sustainable synthesis methods in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Current research efforts are focused on addressing potential off-target effects and optimizing dosing regimens. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance 1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine through preclinical development, with the goal of initiating human trials within the next two years.

In conclusion, 1-2-(2,2,2-trifluoroethyl)cyclohexylmethanamine (CAS: 2580236-53-7) represents a compelling case study in modern drug discovery, showcasing how structural innovation can yield compounds with diverse therapeutic potential. The convergence of pharmacological, metabolic, and synthetic chemistry research around this molecule underscores its importance in contemporary biomedical science.